Cas no 131926-78-8 (Indolo[2,3-a]carbazole-5-carbonitrile,11,12-dihydro-6-methoxy-)

• Product Name: Indolo[2,3-a]carbazole-5-carbonitrile,11,12-dihydro-6-methoxy-
• CAS No: 131926-78-8
• MF: C₂₀H₁₃N₃O
• MW: 311.336724042892
• CID: 189800
• PubChem ID: 131448
• Update Time: 2025-04-19

Indolo[2,3-a]carbazole-5-carbonitrile,11,12-dihydro-6-methoxy- Chemical and Physical Properties

Names and Identifiers

• Indolo[2,3-a]carbazole-5-carbonitrile,11,12-dihydro-6-methoxy-
• 5-methoxyindolo[2,3-a]carbazole-6-carbonitrile
• 6-cyano-5-methoxyindolo(2,3-a)carbazole
• 6-methoxy-11,12-dihydroindolo[2,3-a]carbazole-5-carbonitrile
• CMIC
• Indolo(2,3-a)carbazole-5-carbonitrile, 11,12-dihydro-6-methoxy-
• 6-cyano-5-methoxyindolo[2,3-a]carbazole
• 131926-78-8
• DTXSID00927400
• 5-methoxy-11,12-dihydroindolo[2,3-a]carbazole-6-carbonitrile
• CHEMBL596128

• Inchi： 1S/C20H13N3O/c1-24-20-13(10-21)16-11-6-2-4-8-14(11)22-18(16)19-17(20)12-7-3-5-9-15(12)23-19/h2-9,22-23H,1H3
• InChI Key： ADLSFYJDHWUKFP-UHFFFAOYSA-N
• SMILES： O(C)C1C(C#N)=C2C3C=CC=CC=3NC2=C2C=1C1C=CC=CC=1N2

Computed Properties

• Exact Mass: 311.10599
• Monoisotopic Mass: 311.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 1
• Complexity: 542
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 64.6Ų

Experimental Properties

• PSA: 64.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolocarbazoles